Cas no 2034315-92-7 (6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole)

• Product Name: 6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole
• CAS No: 2034315-92-7
• MF: C₁₉H₁₈ClN₃O₂
• MW: 355.818123340607
• CID: 5908084
• PubChem ID: 121017859
• Update Time: 2025-05-26

6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole
• 2034315-92-7
• F6479-3155
• AKOS026691110
• [4-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-(1H-indol-6-yl)methanone
• 6-{4-[(3-chloropyridin-4-yl)oxy]piperidine-1-carbonyl}-1H-indole
• (4-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)(1H-indol-6-yl)methanone

• Inchi： 1S/C19H18ClN3O2/c20-16-12-21-7-4-18(16)25-15-5-9-23(10-6-15)19(24)14-2-1-13-3-8-22-17(13)11-14/h1-4,7-8,11-12,15,22H,5-6,9-10H2
• InChI Key： DBTYWUGOMLNUJI-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CCN(C(C2=CC=C3C=CNC3=C2)=O)CC1

Computed Properties

• Exact Mass: 355.1087545g/mol
• Monoisotopic Mass: 355.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.2Ų

Additional information on 6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole

Introduction to 6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole (CAS No. 2034315-92-7)

6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole (CAS No. 2034315-92-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a chloropyridine moiety, and an indole scaffold. These structural elements contribute to its potential therapeutic applications and biological activities, making it a promising candidate for further investigation.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in various bioactive compounds and natural products. The presence of the indole ring in 6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole suggests that it may exhibit similar biological activities to other indole derivatives, such as anti-inflammatory, anti-cancer, and neuroprotective properties. The chloropyridine moiety, on the other hand, is known for its ability to modulate receptor interactions and enhance the pharmacological profile of the compound.

The piperidine ring in 6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole adds further complexity to its structure and potential biological activity. Piperidines are commonly used in drug design due to their ability to improve solubility, stability, and bioavailability. The combination of these structural elements makes 6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole a versatile compound with a wide range of potential applications.

Recent studies have focused on the pharmacological properties of 6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that 6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/AKT pathway and the MAPK pathway, which are frequently dysregulated in cancer cells.

The neuroprotective properties of 6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole have also been explored. In vitro and in vivo studies have shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration. These findings suggest that it may have therapeutic potential in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole have been studied to evaluate its suitability for clinical development. Preclinical data indicate that this compound has favorable pharmacokinetic parameters, including good oral bioavailability, moderate plasma protein binding, and a reasonable half-life. These characteristics suggest that it may be suitable for oral administration in clinical settings.

To further understand the biological activities of 6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole, ongoing research is focused on elucidating its molecular targets and mechanisms of action. Advanced techniques such as X-ray crystallography and molecular docking studies are being employed to gain insights into how this compound interacts with specific protein targets. This information will be crucial for optimizing its structure and improving its therapeutic potential.

In conclusion, 6-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}-1H-indole (CAS No. 2034315-92-7) is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features contribute to its biological activities, making it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.